3-Amino-4-cyclopropoxypicolinonitrile
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Description
3-Amino-4-cyclopropoxypicolinonitrile is a pyridine-based heterocyclic compound characterized by a nitrile group at the 4-position, a cyclopropoxy substituent at the 4-position, and an amino group at the 3-position. This structural configuration confers unique electronic and steric properties, making it a candidate for applications in medicinal chemistry and agrochemical research. However, detailed physicochemical data (e.g., solubility, melting point) and toxicological profiles remain understudied, as noted in analogous pyridine derivatives .
Properties
Molecular Formula |
C9H9N3O |
|---|---|
Molecular Weight |
175.19 g/mol |
IUPAC Name |
3-amino-4-cyclopropyloxypyridine-2-carbonitrile |
InChI |
InChI=1S/C9H9N3O/c10-5-7-9(11)8(3-4-12-7)13-6-1-2-6/h3-4,6H,1-2,11H2 |
InChI Key |
WTDDJFTVMWHBKQ-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C(=NC=C2)C#N)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-Amino-4-cyclopropoxypicolinonitrile typically involves the following steps:
Amination: The amino group can be introduced via nucleophilic substitution reactions using ammonia or amines.
Nitrilation: The nitrile group can be introduced through the reaction of the corresponding amine with cyanogen bromide or other nitrile-forming reagents.
Industrial Production Methods: Industrial production of 3-Amino-4-cyclopropoxypicolinonitrile may involve continuous-flow synthesis techniques to ensure high yield and safety. The use of automated reactors and optimized reaction conditions can enhance the efficiency and scalability of the production process.
Chemical Reactions Analysis
Types of Reactions:
Oxidation: The compound can undergo oxidation reactions to form various oxidized derivatives.
Reduction: Reduction reactions can convert the nitrile group to primary amines or other reduced forms.
Substitution: The amino and cyclopropoxy groups can participate in substitution reactions with various electrophiles.
Common Reagents and Conditions:
Oxidation: Reagents such as potassium permanganate or hydrogen peroxide can be used under acidic or basic conditions.
Reduction: Catalytic hydrogenation or the use of reducing agents like lithium aluminum hydride.
Substitution: Electrophiles such as alkyl halides or acyl chlorides can be used in the presence of a base.
Major Products:
Oxidation: Oxidized derivatives such as nitro or hydroxylated compounds.
Reduction: Primary amines or other reduced forms.
Substitution: Various substituted derivatives depending on the electrophile used.
Scientific Research Applications
Chemistry:
Synthesis of Heterocycles: The compound can be used as a building block for the synthesis of various heterocyclic compounds.
Catalysis: It can serve as a ligand in catalytic reactions.
Biology and Medicine:
Drug Development:
Biological Probes: Used in the design of probes for studying biological processes.
Industry:
Material Science: Applications in the development of advanced materials.
Agrochemicals: Potential use in the synthesis of agrochemical compounds.
Mechanism of Action
The mechanism of action of 3-Amino-4-cyclopropoxypicolinonitrile involves its interaction with specific molecular targets. The amino and nitrile groups can form hydrogen bonds and other interactions with biological molecules, influencing various biochemical pathways. The cyclopropoxy group may enhance the compound’s stability and bioavailability.
Comparison with Similar Compounds
3-Amino-5-(3-hydroxyprop-1-yn-1-yl)picolinonitrile
- Substituent Comparison :
- Target Compound : Cyclopropoxy group (electron-donating, sterically compact).
- Analog : 3-hydroxyprop-1-yn-1-yl group (electron-withdrawing, conjugated triple bond).
- Impact on Reactivity: The cyclopropoxy group in the target compound may enhance stability against hydrolysis compared to the propargyl alcohol substituent in the analog, which is prone to oxidation .
| Property | 3-Amino-4-cyclopropoxypicolinonitrile | 3-Amino-5-(3-hydroxyprop-1-yn-1-yl)picolinonitrile |
|---|---|---|
| Substituent Electronic Effect | Electron-donating (cyclopropoxy) | Electron-withdrawing (hydroxypropynyl) |
| Steric Hindrance | Moderate (cyclopropane ring) | Low (linear propargyl chain) |
| Predicted Solubility | Lower (hydrophobic cyclopropane) | Higher (polar hydroxy group) |
Heterocyclic Core Variations
3-Cyclohexylindeno[3,2-c]pyrazol-4-hydrazone
- Core Structure: Target Compound: Pyridine ring (6-membered, nitrogen at 1-position). Analog: Indeno-pyrazole fused system (5- and 6-membered rings, two nitrogens).
- The pyridine core in the target compound is simpler, favoring synthetic accessibility but possibly limiting target selectivity .
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